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Compound of Interest

Compound Name: N-Trimethylsilyl-N,N'-diphenylurea

Cat. No.: B072618 Get Quote

An In-depth Technical Guide to the Reactivity of the Trimethylsilyl Group in Ureas

For: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis, reactivity, and applications of

trimethylsilyl (TMS) ureas, with a primary focus on the widely used reagent, N,N'-

Bis(trimethylsilyl)urea (BSU). BSU is a versatile and powerful silylating agent valued for its role

in protecting sensitive functional groups, enhancing molecular stability, and facilitating complex

organic syntheses, particularly in the development of Active Pharmaceutical Ingredients (APIs).

Core Concepts: Structure and Function
N,N'-Bis(trimethylsilyl)urea (BSU), CAS 18297-63-7, is a urea derivative where a trimethylsilyl

(–Si(CH₃)₃) group is attached to each nitrogen atom. This structure confers a unique

combination of reactivity and stability, making BSU an ideal reagent for introducing TMS

protecting groups onto various functional groups. The primary driving force behind its reactivity

is the high affinity of the electrophilic silicon atom for oxygen (oxophilicity), which facilitates the

efficient silylation of hydroxyl groups in alcohols, phenols, and carboxylic acids.

The key advantages of using BSU as a silylating agent include:

Mild Reaction Conditions: Silylation with BSU often proceeds without the need for strong

acid or base catalysis.
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High Efficiency: It provides excellent yields for the protection of sensitive functional groups.

Simple Workup: The primary byproduct of the silylation reaction is urea, which is insoluble in

many non-polar organic solvents and can be easily removed by filtration.

Synthesis of N,N'-Bis(trimethylsilyl)urea (BSU)
The most common industrial synthesis of BSU involves the reaction of urea with

hexamethyldisilazane (HMDS). This reaction can be conducted with or without a catalyst,

though the use of certain catalysts can lower reaction temperatures and shorten reaction times,

leading to higher yields and a purer product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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